![molecular formula C12H16FNO2 B3980388 2-(4-fluorophenyl)-N-(2-methoxy-1-methylethyl)acetamide](/img/structure/B3980388.png)
2-(4-fluorophenyl)-N-(2-methoxy-1-methylethyl)acetamide
Overview
Description
2-(4-fluorophenyl)-N-(2-methoxy-1-methylethyl)acetamide, also known as FMA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. FMA is a derivative of acetaminophen, which is a widely used over-the-counter pain reliever. FMA has been synthesized and studied for its potential as an analgesic, anti-inflammatory, and antipyretic agent.
Mechanism of Action
The exact mechanism of action of 2-(4-fluorophenyl)-N-(2-methoxy-1-methylethyl)acetamide is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are involved in the inflammatory response. This compound may also work by activating the endogenous opioid system, which is involved in pain relief.
Biochemical and Physiological Effects
This compound has been shown to have analgesic, anti-inflammatory, and antipyretic effects in animal models. It has also been shown to have a positive effect on mood and anxiety levels. This compound has a longer duration of action than acetaminophen, which may make it a more effective pain reliever.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-fluorophenyl)-N-(2-methoxy-1-methylethyl)acetamide in lab experiments is its high yield synthesis method, which makes it an efficient way to produce the compound. This compound also has a longer duration of action than acetaminophen, which may make it a more effective pain reliever in animal models. One limitation of using this compound in lab experiments is the lack of understanding of its exact mechanism of action. More research is needed to fully understand how this compound works and its potential applications.
Future Directions
There are several future directions for research on 2-(4-fluorophenyl)-N-(2-methoxy-1-methylethyl)acetamide. One area of research is to further investigate its potential as an analgesic, anti-inflammatory, and antipyretic agent. Another area of research is to explore its potential as an antidepressant and anxiolytic agent. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.
Scientific Research Applications
2-(4-fluorophenyl)-N-(2-methoxy-1-methylethyl)acetamide has been studied for its potential as an analgesic, anti-inflammatory, and antipyretic agent. It has been shown to have similar effects to acetaminophen, but with a longer duration of action. This compound has also been studied for its potential as an antidepressant and anxiolytic agent. It has been shown to have a positive effect on mood and anxiety levels in animal models.
properties
IUPAC Name |
2-(4-fluorophenyl)-N-(1-methoxypropan-2-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO2/c1-9(8-16-2)14-12(15)7-10-3-5-11(13)6-4-10/h3-6,9H,7-8H2,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQPNZKVWSMZYHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC(=O)CC1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.